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2-Chloro-4-iodo-5-
Compound Name:
(methoxymethoxy)pyridine

CAS No.: 877133-57-8

Cat. No.: B1507372

Get Quote
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An In-Depth Technical Guide to the Safe Handling of 2-Chloro-4-iodo-5-
(methoxymethoxy)pyridine

Executive Summary

This guide provides a comprehensive overview of the safe handling, storage, and emergency
procedures for 2-Chloro-4-iodo-5-(methoxymethoxy)pyridine (CAS No. 877133-57-8).
Primarily used as a building block in synthetic organic chemistry, particularly in the
development of novel pharmaceutical agents, this compound presents specific hazards that
necessitate rigorous safety protocols. The primary identified hazard is acute oral toxicity
("Harmful if swallowed").[1] This document moves beyond a standard Material Safety Data
Sheet (MSDS) to offer practical, field-proven insights for researchers and drug development
professionals. It emphasizes understanding the chemical's reactivity, implementing appropriate
engineering controls and personal protective equipment (PPE), and responding effectively to
emergencies.

Chemical Identity and Physicochemical Properties
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Understanding the fundamental properties of a chemical is the cornerstone of its safe and
effective use in research. The properties of 2-Chloro-4-iodo-5-(methoxymethoxy)pyridine
dictate its behavior in various experimental settings, from solubility in reaction solvents to its
potential for environmental distribution.

Structure and Key Features:

e IUPAC Name: 2-chloro-4-iodo-5-(methoxymethoxy)pyridine[1]
« CAS Number: 877133-57-8[1][2]

e Molecular Formula: C7H7CIINO2[1]

o Key Functional Groups: The molecule possesses a pyridine core, a common scaffold in
medicinal chemistry. The chloro and iodo substituents are key reactive sites for cross-
coupling reactions (e.g., Suzuki, Sonogashira, Buchwald-Hartwig). The methoxymethoxy
(MOM) ether serves as a protecting group for the hydroxyl functionality, which is typically
stable under neutral and basic conditions but labile in acidic environments.

Physicochemical Data Summary:
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Significance in a Research
Property Value
Context

Essential for stoichiometric
Molecular Weight 299.49 g/mol [1] calculations in reaction

planning.

The positive LogP value
indicates moderate lipophilicity,
suggesting good solubility in
organic solvents like

LogP 2.41[1] dichloromethane, ethyl- |
acetate, and THF, but limited
solubility in water. This is a key
consideration for choosing
reaction and extraction

solvents.

Researchers should be aware
that impurities may be present

Purity >95%[1] and could potentially influence
reaction outcomes or

toxicological profiles.

Hazard Identification and Toxicological Profile

The primary source of hazard information for this specific compound identifies it as harmful if
ingested.[1] Due to the limited availability of detailed toxicological studies for this niche
research chemical, a cautious approach informed by data on structurally similar halogenated
pyridines is warranted.

GHS Classification and Labeling:
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. . Hazard
Hazard Class Category Pictogram Signal Word
Statement
Acute Toxicity, GHSO07 ) H302: Harmful if
Category 4 ] Warning
Oral (Harmful/lrritant) swallowed[1]
Skin H315: Causes
) o Category 2 GHSO07 ) o
Corrosion/Irritatio ) Warning skin irritation
(Assumed) (Harmful/Irritant)
n (Assumed)[3]
H319: Causes
Serious Eye Category 2A GHSO07 ] serious eye
i . Warning N
Damage/lrritation ~ (Assumed) (Harmful/Irritant) irritation
(Assumed)[3]

Note: Skin and eye irritation classifications are assumed based on the profiles of similar

chlorinated and iodinated heterocyclic compounds, which frequently cause irritation upon

contact.[3]

Toxicological Insights:

o Oral Toxicity: The "Harmful if swallowed" classification indicates that accidental ingestion of

even small quantities could lead to adverse health effects.[1] The primary first aid response

is to seek immediate medical attention and not to induce vomiting.[4]

o Dermal and Ocular Exposure: Halogenated aromatic compounds can be irritating and may

be absorbed through the skin.[5][6] Chronic exposure or contact with mucous membranes

(eyes) can lead to significant irritation.[5][6] Therefore, preventing direct contact is a critical

safety objective.

 Inhalation: While the compound is a solid, handling it as a powder can generate dust.

Inhalation of dust may cause respiratory tract irritation.[7][8]

Reactivity and Stability Profile

The reactivity of 2-Chloro-4-iodo-5-(methoxymethoxy)pyridine is central to its utility as a

chemical intermediate but also informs its storage and handling requirements.
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o Chemical Stability: The product is expected to be stable under standard laboratory storage
conditions (cool, dry, well-ventilated).[3] The MOM protecting group is sensitive to acidic
conditions and will hydrolyze, liberating formaldehyde and methanol.

e Incompatible Materials: Avoid contact with strong oxidizing agents, strong acids, and strong
bases.[5][6]

o Strong Acids: Will cleave the MOM ether, an often-intended reaction but a hazard if
uncontrolled.

o Strong Oxidizing Agents: Can lead to vigorous, exothermic reactions.

e Hazardous Decomposition Products: Upon combustion or thermal decomposition, the
compound may release toxic and corrosive fumes, including nitrogen oxides (NOXx), carbon
oxides (COXx), hydrogen chloride (HCI), and hydrogen iodide (HI).

Safe Handling and Engineering Controls

A multi-layered approach to safety, combining engineering controls, administrative procedures,
and personal protective equipment, is essential for minimizing exposure.

Engineering Controls:

o Ventilation: All handling of this compound, including weighing and transfers, must be
conducted in a properly functioning chemical fume hood to prevent inhalation of dust.[5][9]

o Safety Equipment: An eyewash station and a safety shower must be readily accessible in the
immediate vicinity of the workstation.[5]

Personal Protective Equipment (PPE) Selection Protocol:

The selection of appropriate PPE is critical. The following protocol should be followed:
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Task: Handling
2-Chloro-4-iodo-5-(methoxymethoxy)pyridine

Eye/Face Protection:

Chemical safety goggles (conforming to EN166 or NIOSH standards) are mandatory.

Risk of splash or
significant dust generation?

Add a full-face shield over goggles.

Skin Protection:
Wear a flame-retardant lab coat.

Hand Protection:
Handle with chemical-resistant gloves (e.g., Nitrile). Inspect prior to use. Use proper removal technique.

Respiratory Protection:
Not required if handled exclusively in a fume hood. For spill cleanup outside a hood, use a full-face respirator with appropriate cartridges.

Proceed with Task

Click to download full resolution via product page

Caption: PPE selection workflow for handling the title compound.
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Hygiene Practices:

e Wash hands thoroughly with soap and water after handling and before leaving the laboratory.

[41[9]
e Do not eat, drink, or smoke in areas where this chemical is handled or stored.[3][5]

o Contaminated work clothing should not be allowed out of the workplace and should be
laundered separately before reuse.[5][7]

Emergency Procedures and First Aid

Rapid and correct response to an incident is critical to mitigating harm.

Emergency Response Workflow for Spills:
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Spill Detected

Evacuate personnel to a safe area.
Ensure adequate ventilation.

Don appropriate PPE:
- Respirator (if not in hood)
- Chemical goggles & face shield
- Heavy-duty gloves
- Impervious clothing

Contain the spill.
For solid: Gently sweep up or vacuum (use HEPA-filtered vacuum).
Avoid generating dust.

Collect material in a suitable, sealed container for hazardous waste disposal.

Decontaminate the area with a suitable solvent, followed by soap and water.

Dispose of waste and contaminated materials according to institutional and local regulations.

Click to download full resolution via product page

Caption: Step-by-step workflow for responding to a chemical spill.

First Aid Measures:
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e |If Swallowed: IF SWALLOWED: Immediately call a POISON CENTER or doctor.[1] Rinse
mouth. Do NOT induce vomiting.[4]

e If on Skin: IF ON SKIN (or hair): Take off immediately all contaminated clothing. Rinse skin
with plenty of water.[1] If skin irritation occurs, get medical advice.[3]

e Ifin Eyes: IF IN EYES: Rinse cautiously with water for several minutes. Remove contact
lenses, if present and easy to do. Continue rinsing.[5] If eye irritation persists, get medical
advice.[10]

« If Inhaled: Move the person into fresh air. If breathing is difficult, give oxygen. If not
breathing, give artificial respiration and consult a doctor immediately.[9]

Storage and Disposal Considerations

o Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place.[3] Keep
away from incompatible materials such as strong oxidizing agents.[3]

o Disposal: This material and its container must be disposed of as hazardous waste.[6] All
waste disposal must be handled in accordance with local, state, and federal regulations. Do
not allow this chemical to enter the environment.[10]

References

¢ 2-Chloro-4-iodo-5-methoxy-pyridine Product Information.Chemcia Scientific, LLC.[Link]
e 2-Chloro-4-iodo-5-(methoxymethoxy)pyridine Product Page.Reagentia.[Link]
o ArmorTech 44 Safety Data Sheet.United Turf Alliance.[Link]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ To cite this document: BenchChem. [2-Chloro-4-iodo-5-(methoxymethoxy)pyridine material
safety data sheet]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1507372/docs#2-chloro-4-iodo-5-methoxymethoxy-
pyridine-material-safety-data-sheet]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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